Cas no 1552103-21-5 (2-(3,4-difluoro-2-methoxyphenyl)propan-1-amine)

• Product Name: 2-(3,4-difluoro-2-methoxyphenyl)propan-1-amine
• CAS No: 1552103-21-5
• MF: C₁₀H₁₃F₂NO
• MW: 201.213129758835
• CID: 6421357
• PubChem ID: 83880865
• Update Time: 2025-05-20

2-(3,4-difluoro-2-methoxyphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-difluoro-2-methoxyphenyl)propan-1-amine
• 1552103-21-5
• EN300-1865488

• Inchi： 1S/C10H13F2NO/c1-6(5-13)7-3-4-8(11)9(12)10(7)14-2/h3-4,6H,5,13H2,1-2H3
• InChI Key： FVHGECBAZYILRX-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1OC)C(C)CN)F

Computed Properties

• Exact Mass: 201.09652036g/mol
• Monoisotopic Mass: 201.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(3,4-difluoro-2-methoxyphenyl)propan-1-amine

Introduction to 2-(3,4-difluoro-2-methoxyphenyl)propan-1-amine (CAS No. 1552103-21-5)

2-(3,4-difluoro-2-methoxyphenyl)propan-1-amine, identified by its Chemical Abstracts Service (CAS) number 1552103-21-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by a unique structural motif, featuring a phenyl ring substituted with fluorine and methoxy groups, coupled with an amine functional group attached to a propyl chain. The presence of fluorine atoms introduces distinct electronic and steric properties, making this molecule a promising candidate for various biochemical applications.

The structural framework of 2-(3,4-difluoro-2-methoxyphenyl)propan-1-amine is highly relevant in the context of drug design due to its ability to interact with biological targets in a specific manner. The 3,4-difluoro substitution pattern on the phenyl ring enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in determining its pharmacokinetic profile. Additionally, the 2-methoxy group contributes to the overall electronic distribution, influencing both binding affinity and solubility characteristics. These features make it an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their diverse biological activities. Studies have demonstrated that fluorine atoms can modulate the bioavailability and efficacy of drug candidates by altering their metabolic pathways and interactions with enzymes or receptors. The incorporation of fluorine into pharmaceuticals has led to the development of several FDA-approved drugs that exhibit improved pharmacological properties compared to their non-fluorinated counterparts. For instance, fluoroquinolones and antiviral agents have benefited significantly from fluorine substitution, highlighting the importance of this element in modern drug discovery.

2-(3,4-difluoro-2-methoxyphenyl)propan-1-amine has been explored in various preclinical studies as a potential intermediate in the synthesis of bioactive molecules. Its unique structural features suggest applications in the development of small-molecule inhibitors targeting enzyme-catalyzed reactions or receptor-mediated signaling pathways. The propylamine moiety provides a versatile handle for further chemical modifications, allowing researchers to fine-tune the pharmacological properties of derivatives derived from this compound. Such modifications can enhance binding affinity, selectivity, or metabolic stability, making it a valuable building block in medicinal chemistry.

The pharmaceutical industry has shown particular interest in compounds containing difluorophenyl motifs due to their reported anti-inflammatory, antiviral, and anticancer activities. For example, recent studies have highlighted the potential of fluorinated aromatic compounds in inhibiting kinases and other enzymes involved in cancer progression. The electron-withdrawing nature of fluorine atoms can strengthen hydrogen bonding interactions or disrupt hydrophobic pockets within biological targets, leading to enhanced therapeutic effects. This underscores the significance of 2-(3,4-difluoro-2-methoxyphenyl)propan-1-amine as a precursor for designing next-generation drugs.

From a synthetic chemistry perspective, 2-(3,4-difluoro-2-methoxyphenyl)propan-1-amine exemplifies the strategic use of fluorinated intermediates to achieve complex molecular architectures. The synthesis of this compound involves multi-step reactions that showcase advanced techniques such as palladium-catalyzed cross-coupling and nucleophilic aromatic substitution. These methodologies are essential for constructing intricate scaffolds with high precision, ensuring that the final product meets stringent pharmaceutical standards. The ability to efficiently produce such compounds underscores their utility not only as research tools but also as commercial candidates for drug development.

The role of computational chemistry in optimizing derivatives of 2-(3,4-difluoro-2-methoxyphenyl)propan-1-amine cannot be overstated. Molecular modeling techniques have enabled researchers to predict binding modes and interaction energies between this compound and potential biological targets with remarkable accuracy. By leveraging these tools, scientists can identify key structural features that contribute to pharmacological activity and guide further modifications accordingly. This approach has accelerated the discovery process significantly, reducing both time-to-market and development costs for new therapeutics.

Looking ahead, the future prospects for 2-(3,4-difluoro-2-methoxyphenyl)propan-1-amine appear promising as more research emerges on its applications in drug discovery. Emerging trends suggest that fluorinated compounds will continue to play a pivotal role in developing treatments for complex diseases such as cancer and neurodegenerative disorders. Innovations in synthetic methodologies will further enhance access to these valuable intermediates while maintaining high standards of purity and yield. As our understanding of molecular interactions deepens through interdisciplinary collaboration between chemists、biologists、and pharmacologists，compounds like this one are poised to make substantial contributions toward improving human health.